Cas no 949892-14-2 (3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

949892-14-2 structure
Product name:3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- MFCD18732769
- DTXSID701157427
- FT-0747435
- NMESVFJGKMPJPM-UHFFFAOYSA-N
- 949892-14-2
- 5-Cyano-2-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)anisole
- SCHEMBL4141794
- F75624
- 5-cyano-2-(4, 4, 5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)anisole
- CS-0368317
- DA-23456
- Benzonitrile, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
-
- Inchi: InChI=1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-7-6-10(9-16)8-12(11)17-5/h6-8H,1-5H3
- InChI Key: NMESVFJGKMPJPM-UHFFFAOYSA-N
- SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)C#N)OC
Computed Properties
- Exact Mass: 259.1379736g/mol
- Monoisotopic Mass: 259.1379736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.5Ų
3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A104457-1g |
3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
949892-14-2 | 95+% | 1g |
$354.0 | 2025-02-26 | |
Alichem | A019096992-25g |
3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
949892-14-2 | 95% | 25g |
$2556.72 | 2023-08-31 | |
1PlusChem | 1P01PSQL-100mg |
Benzonitrile, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
949892-14-2 | 95+% | 100mg |
$63.00 | 2024-04-19 | |
abcr | AB594039-1g |
3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile; . |
949892-14-2 | 1g |
€591.50 | 2024-07-24 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1438987-250mg |
3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
949892-14-2 | 98% | 250mg |
¥1347.00 | 2024-04-24 | |
1PlusChem | 1P01PSQL-1g |
Benzonitrile, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
949892-14-2 | 95+% | 1g |
$284.00 | 2024-04-19 | |
1PlusChem | 1P01PSQL-250mg |
Benzonitrile, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
949892-14-2 | 95+% | 250mg |
$106.00 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1438987-1g |
3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
949892-14-2 | 98% | 1g |
¥4243.00 | 2024-04-24 | |
Ambeed | A104457-250mg |
3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
949892-14-2 | 95+% | 250mg |
$132.0 | 2025-02-26 | |
Alichem | A019096992-5g |
3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
949892-14-2 | 95% | 5g |
$1045.20 | 2023-08-31 |
3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Related Literature
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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2. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:949892-14-2)3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

Purity:99%/99%
Quantity:1g/5g
Price ($):319.0/1271.0